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Abstract
8,11-Octadecadienoic acid is a non-conjugated, polyunsaturated fatty acid that, while less

ubiquitous than its isomers like linoleic acid, holds unique structural features relevant to

lipidomics and biomedical research. This guide provides a comprehensive technical overview

of its chemical structure, physicochemical properties, potential biological roles, and robust

analytical workflows. Designed for researchers, chemists, and drug development professionals,

this document synthesizes foundational knowledge with practical, field-proven methodologies

to facilitate further investigation into this specific fatty acid.

Core Chemical Identity and Structure
8,11-Octadecadienoic acid is a long-chain fatty acid characterized by an 18-carbon backbone

containing two double bonds positioned at the 8th and 11th carbons.[1] Its molecular formula is

C₁₈H₃₂O₂ and it has a molecular weight of approximately 280.45 g/mol .[1][2] Unlike conjugated

linoleic acids (CLAs), the double bonds in 8,11-octadecadienoic acid are separated by two
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single bonds, a structural motif that dictates its three-dimensional shape and chemical

reactivity.

Isomeric Configurations
The geometry of the double bonds is a critical determinant of the molecule's physical and

biological properties. The cis configuration introduces a bend in the acyl chain, while the trans

configuration results in a more linear structure. The primary isomers include:

(8Z, 11Z)-Octadecadienoic acid: The all-cis isomer, often implied when stereochemistry is

not specified in biological contexts.[3]

(8E, 11E)-Octadecadienoic acid: The all-trans isomer.[1][2]

(8E, 11Z)-Octadecadienoic acid: A mixed trans, cis isomer.

(8Z, 11E)-Octadecadienoic acid: A mixed cis, trans isomer.

The IUPAC name precisely defines this stereochemistry, for example, (8E,11E)-octadeca-8,11-

dienoic acid.[2]

Physicochemical Properties
Understanding the physicochemical properties is fundamental for designing extraction,

purification, and analytical protocols. The data below pertains primarily to the most commonly

referenced forms.
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Property Value Source(s)

Molecular Formula C₁₈H₃₂O₂ [1][2]

Molecular Weight 280.45 g/mol [1][2]

IUPAC Name
octadeca-8,11-dienoic acid

(isomer specific)
[1][2]

Common Synonyms C18:2 (Δ8,11), C18:2n-7,10 [1][2]

CAS Number 2197-52-6 ((8E,11E)-isomer) [2]

Classification
Unsaturated Fatty Acid, Fatty

Acyl
[2]

Predicted XLogP3 6.8 [3]

Solubility

Soluble in organic solvents

(e.g., methanol, ethanol,

hexane); poorly soluble in

water.

Biological Context and Metabolic Significance
While not a primary dietary fatty acid, 8,11-octadecadienoic acid and its metabolites can arise

from endogenous metabolic pathways and may possess distinct biological activities. Its

metabolism is likely integrated with the broader network of polyunsaturated fatty acid (PUFA)

processing.

Potential Metabolic Pathways and Signaling
Like other PUFAs, 8,11-octadecadienoic acid can be incorporated into the phospholipid

bilayer of cell membranes, influencing membrane fluidity and the function of embedded

proteins. Upon stimulation, it can be liberated by phospholipases and subsequently serve as a

substrate for oxidative enzymes.

Causality of Enzymatic Action:
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Cyclooxygenases (COX) and Lipoxygenases (LOX): These enzymes are primary drivers of

fatty acid signaling.[4] They introduce oxygen to form a class of potent, short-lived signaling

molecules known as octadecanoids.[4][5] The specific regio- and stereochemistry of the

resulting hydroxylated products (hydroxyoctadecadienoic acids, or HODEs) determines their

downstream receptor binding and cellular effects, which often relate to inflammation and cell

growth.

Cytochrome P450 (CYP) Enzymes: These enzymes can also metabolize fatty acids, typically

producing epoxy and hydroxy derivatives that are involved in regulating vascular tone and

inflammation.

The diagram below illustrates this generalized pathway, which provides a logical framework for

investigating the specific bioactive products derived from 8,11-octadecadienoic acid.
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I. Sample Preparation & Extraction

II. Derivatization

III. Instrumental Analysis

Biological Sample
(Tissue, Plasma, Cells)

Spike with Internal Standard
(e.g., C17:0)

Total Lipid Extraction
(Folch or Bligh-Dyer)

Saponification (Base Hydrolysis)
to release Free Fatty Acids

Methylation to form FAMEs
(e.g., with BF₃-Methanol)

GC Separation
(Capillary Column)

Mass Spectrometry
(Detection & Identification)

Quantification
(Analyte/IS Ratio)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. PlantFAdb: 18:2-delta-8,11; 8,11-Octadecadienoic acid; structure ambiguous; C18:2n-
7,10; 8,11-OCTADECADIENOIC ACID;(8E,11E)-; octadeca-8,11-dienoic acid [fatplants.net]

2. 8,11-Octadecadienoic acid | C18H32O2 | CID 5312487 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. PubChemLite - 8z,11z-octadecadienoic acid (C18H32O2) [pubchemlite.lcsb.uni.lu]

4. The octadecanoids: an emerging class of lipid mediators - PMC [pmc.ncbi.nlm.nih.gov]

5. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [8,11-Octadecadienoic Acid: Structure, Properties, and
Methodologies for Advanced Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15938779/docs#8-11-octadecadienoic-acid-
structure-properties-and-methodologies-for-advanced-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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